N-(4-methoxy-2,3-dihydro-1H-inden-1-yl)-2-methylsulfonylacetamide

• IUPAC Name: N-(4-methoxy-2,3-dihydro-1H-inden-1-yl)-2-methylsulfonylacetamide
• InChI: InChI=1S/C13H17NO4S/c1-18-12-5-3-4-9-10(12)6-7-11(9)14-13(15)8-19(2,16)17/h3-5,11H,6-8H2,1-2H3,(H,14,15)
• InChI Key: CUGBSWDXCIZZBB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1CCC2NC(=O)CS(=O)(=O)C
• Molecular Formula: C13H17NO4S
• Molecular Weight: 283.35 g/mol

Description

N-(4-methoxy-2,3-dihydro-1H-inden-1-yl)-2-methylsulfonylacetamide is a chemical compound that belongs to the class of indenyl derivatives This compound features a methoxy group at the 4-position of the indenyl ring and a methylsulfonylacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(4-methoxy-2,3-dihydro-1H-inden-1-yl)-2-methylsulfonylacetamide typically involves the following steps:

• Formation of the Indenyl Core: The indenyl core can be synthesized through the cyclization of appropriate precursors such as 2,3-dihydro-1H-inden-1-one.

• Introduction of the Methoxy Group: The methoxy group at the 4-position can be introduced via nucleophilic substitution reactions using methanol in the presence of a base.

• Attachment of the Methylsulfonylacetamide Moiety: The final step involves the reaction of the indenyl core with methylsulfonyl chloride and acetamide under suitable conditions.

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve large-scale reactions using continuous flow reactors or batch processes. The choice of method depends on factors such as cost, scalability, and environmental impact. Catalysts and solvents are carefully selected to optimize yield and purity.

Chemical Reactions Analysis

Types of Reactions: N-(4-methoxy-2,3-dihydro-1H-inden-1-yl)-2-methylsulfonylacetamide can undergo various chemical reactions, including:

• Oxidation: The indenyl ring can be oxidized to form corresponding oxo-compounds.

• Reduction: Reduction reactions can be performed to reduce functional groups within the molecule.

• Substitution: Nucleophilic substitution reactions can occur at various positions on the indenyl ring.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) are used.

• Substitution: Nucleophiles such as amines and alcohols are used, often in the presence of a base.

Major Products Formed:

• Oxidation Products: Indenyl ketones and carboxylic acids.

• Reduction Products: Reduced indenyl derivatives.

• Substitution Products: Substituted indenyl derivatives with various functional groups.

Scientific Research Applications

Chemistry: This compound is used in organic synthesis as a building block for the preparation of more complex molecules. Its reactivity makes it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.

Biology: Indenyl derivatives have shown biological activities such as antimicrobial, antiviral, and anticancer properties. N-(4-methoxy-2,3-dihydro-1H-inden-1-yl)-2-methylsulfonylacetamide may be explored for its potential biological activities in these areas.

Medicine: The compound's potential medicinal applications include its use as a precursor for drug development. Its structural features may contribute to the design of new therapeutic agents.

Industry: In the materials science field, this compound can be used in the development of advanced materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism by which N-(4-methoxy-2,3-dihydro-1H-inden-1-yl)-2-methylsulfonylacetamide exerts its effects depends on its specific biological target. The compound may interact with enzymes or receptors, leading to biological responses. Molecular targets and pathways involved would need to be identified through experimental studies.

Comparison with Similar Compounds

• Indole Derivatives: These compounds share the indenyl core structure and exhibit similar biological activities.

• Methylsulfonylacetamide Derivatives: Compounds with similar functional groups may have comparable reactivity and applications.

Uniqueness: N-(4-methoxy-2,3-dihydro-1H-inden-1-yl)-2-methylsulfonylacetamide is unique due to its specific substitution pattern and the presence of both methoxy and methylsulfonyl groups. This combination of functional groups may confer distinct chemical and biological properties compared to other indenyl derivatives.